Cas no 888967-80-4 (Benzoic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, methyl ester)
888967-80-4 structure
Product Name:Benzoic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, methyl ester
CAS No:888967-80-4
MF:C15H14O5S
MW:306.333663463593
CID:1933746
PubChem ID:68537798
Update Time:2025-04-21
Benzoic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, methyl ester
- 888967-80-4
- Methyl 4-[[4-(hydroxymethyl)phenyl]sulfonyl]benzoate
- SCHEMBL3173566
- DB-402412
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- Inchi: 1S/C15H14O5S/c1-20-15(17)12-4-8-14(9-5-12)21(18,19)13-6-2-11(10-16)3-7-13/h2-9,16H,10H2,1H3
- InChI Key: FCHRVBWKZPNFDT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)OC)=CC=1)(C1C=CC(CO)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 306.05619472Da
- Monoisotopic Mass: 306.05619472Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 89.1Ų
Benzoic acid, 4-[[4-(hydroxymethyl)phenyl]sulfonyl]-, methyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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